molecular formula C13H15NO2 B8702180 2-phenyl-4-butyl-5(4H)-oxazolone CAS No. 90656-90-9

2-phenyl-4-butyl-5(4H)-oxazolone

Cat. No. B8702180
CAS RN: 90656-90-9
M. Wt: 217.26 g/mol
InChI Key: NFZJMYJTJRKBGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-phenyl-4-butyl-5(4H)-oxazolone is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-phenyl-4-butyl-5(4H)-oxazolone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-phenyl-4-butyl-5(4H)-oxazolone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

90656-90-9

Molecular Formula

C13H15NO2

Molecular Weight

217.26 g/mol

IUPAC Name

4-butyl-2-phenyl-4H-1,3-oxazol-5-one

InChI

InChI=1S/C13H15NO2/c1-2-3-9-11-13(15)16-12(14-11)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3

InChI Key

NFZJMYJTJRKBGU-UHFFFAOYSA-N

Canonical SMILES

CCCCC1C(=O)OC(=N1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(Benzoyl)-D,L-norleucine (40 g., 170 mmole) is taken into 300 ml. of tetrahydrofuran with stirring in an ice bath. To this is added dropwise dicyclohexylcarbodiimide (38.52 g., 187 mmole) in tetrahydrofuran (195 ml.). After 15 minutes the bath is removed and the reaction is allowed to run overnight. The dicyclohexylurea is filtered off and the filtrate is concentrated to dryness. The crude product (31.7 g.) is purified on silica gel in hexane:ether (2:1) to give 2-phenyl-4-butyl-5(4H)-oxazolone. This product crystallizes neat when refrigerated.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
38.52 g
Type
reactant
Reaction Step Two
Quantity
195 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.